Cas no 276884-35-6 (1-(pyridin-3-yl)prop-2-yn-1-ol)

• Product Name: 1-(pyridin-3-yl)prop-2-yn-1-ol
• CAS No: 276884-35-6
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD18207398
• CID: 248152
• PubChem ID: 17748091
• Update Time: 2025-06-13

1-(pyridin-3-yl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• a-ethynyl-3-Pyridinemethanol
• 1-(pyridin-3-yl)prop-2-yn-1-ol
• 3-Pyridinemethanol, a-ethynyl-
• 1-(Pyridin-3-yl)-2-propyn-1-ol
• 3-Hydroxy-3-(3-pyridinyl)-1-propyne

• MDL： MFCD18207398
• Inchi： 1S/C8H7NO/c1-2-8(10)7-4-3-5-9-6-7/h1,3-6,8,10H
• InChI Key： YQEHAHXOJGYJDW-UHFFFAOYSA-N
• SMILES： OC(C#C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 133.05281

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-3-yl)prop-2-yn-1-ol

Chemical Profile of 1-(pyridin-3-yl)prop-2-yn-1-ol (CAS No. 276884-35-6)

1-(pyridin-3-yl)prop-2-yn-1-ol, identified by the chemical abstracts service number CAS No. 276884-35-6, is a heterocyclic compound featuring a pyridine ring conjugated with a propargyl alcohol moiety. This structural motif has garnered significant attention in the field of medicinal chemistry due to its potential biological activities and synthetic versatility. The compound’s unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery and material science applications.

The molecular structure of 1-(pyridin-3-yl)prop-2-yn-1-ol consists of a pyridine core substituted at the 3-position with an ethynyl group, which is further terminated with a hydroxyl (-OH) group on the propargyl chain. This configuration introduces both electrophilic and nucleophilic sites, making it amenable to various chemical transformations. The pyridine ring, known for its electron-withdrawing properties, can modulate the reactivity of the adjacent functional groups, while the propargyl alcohol moiety offers opportunities for further derivatization via cross-coupling reactions, oxidation, or reduction.

In recent years, the exploration of pyridine derivatives has been extensively studied for their diverse pharmacological effects. The presence of the pyridine ring in 1-(pyridin-3-yl)prop-2-yn-1-ol suggests potential applications in the development of small-molecule inhibitors targeting enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and inflammatory conditions. The propargyl alcohol group, on the other hand, serves as a versatile handle for medicinal chemists to introduce additional functionalities or link the compound to larger biomolecules.

One of the most compelling aspects of 1-(pyridin-3-yl)prop-2-yn-1-ol is its potential role in the synthesis of bioactive molecules. The propargyl group can undergo Sonogashira coupling reactions with aryl halides or boronic acids, enabling the construction of complex scaffolds with predefined shapes and electronic properties. This reactivity has been leveraged in the design of novel therapeutic agents targeting specific disease pathways. For instance, recent studies have demonstrated that propargyl alcohols can be incorporated into kinase inhibitors, where their ability to form stable hydrogen bonds or π-stacking interactions enhances binding affinity to protein targets.

Moreover, the hydroxyl group in 1-(pyridin-3-yloxy)-propaone derivatives can be exploited for further functionalization through etherification or esterification reactions. These modifications can alter the solubility, bioavailability, and metabolic stability of the compound, making it more suitable for pharmaceutical applications. The pyridine ring also provides a platform for metal coordination, which has been utilized in the development of metallodrugs and catalytic systems. For example, palladium complexes containing pyridine-based ligands have shown promise in cross-catalytic transformations and as anticancer agents.

The synthesis of 1-(pyridin3 yl)propaone derivatives typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromopyridine and propargyl alcohol. Palladium-catalyzed cross-coupling reactions are often employed to construct the pyridine-propargyl linkage efficiently. The reaction conditions must be carefully optimized to minimize side products and maximize yield. Ligands such as phosphines and N-heterocyclic carbenes (NHCs) have been reported to enhance reaction efficiency and selectivity.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 1-(pyridin3 yl)propaone derivatives by predicting their binding modes to biological targets. Molecular docking studies have revealed that subtle modifications around the pyridine ring can significantly influence receptor binding affinity and specificity. These insights have guided experimental efforts toward generating more potent and selective analogs.

In addition to its pharmaceutical potential, 1-(pyridin3 yl)propaone derivatives may find applications in materials science due to their ability to form coordination complexes with transition metals. Such complexes have been explored as luminescent probes for sensing biological analytes or as catalysts for organic transformations. The combination of electronic and steric effects inherent in these compounds allows for fine-tuning their properties for specific applications.

The future direction of research on 1-(pyridin3 yl)propaone derivatives is likely to focus on expanding their chemical space through innovative synthetic strategies and exploring their interactions with biological systems. Advances in high-throughput screening technologies may accelerate the discovery of lead compounds derived from this scaffold. Furthermore, interdisciplinary approaches combining organic synthesis with computational modeling will continue to drive progress in understanding their mechanisms of action.

In conclusion,1-(pyridin3 yl)propaone derivatives (CAS No. 276884356) represent a structurally intriguing class of compounds with broad utility across multiple domains. Their unique combination of functional groups makes them valuable tools for drug discovery, material science, and catalysis. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, these compounds are poised to play an increasingly important role in scientific innovation.